Cas no 2171633-02-4 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}butanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}butanoic acid
• CAS No: 2171633-02-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6154905
• PubChem ID: 165544900
• Update Time: 2025-06-09

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}butanoic acid
• 2171633-02-4
• EN300-1491290
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]methyl}butanoic acid

• Inchi： 1S/C26H32N2O5/c1-5-16(24(30)31)14-27-23(29)22(26(2,3)4)28-25(32)33-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,16,21-22H,5,14-15H2,1-4H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： PEUZXDRKGQZNNB-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)CC)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}butanoic acid

Comprehensive Overview of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}butanoic acid (CAS No. 2171633-02-4)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}butanoic acid (CAS No. 2171633-02-4) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique branched structure, incorporating both Fmoc (9-fluorenylmethoxycarbonyl) and tert-butyl protective groups, making it invaluable for constructing complex peptide architectures with enhanced stability and solubility. Its molecular design aligns with the growing demand for high-purity building blocks in drug discovery and biomaterials research.

The Fmoc group in this compound serves as a temporary protecting group for the amino functionality, enabling selective deprotection under mild basic conditions—a critical feature for solid-phase peptide synthesis (SPPS). Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2171633-02-4 solubility," reflecting its relevance in optimizing peptide yield and purity. Recent advancements in automated peptide synthesizers have further amplified the demand for derivatives like this, as they reduce side reactions and improve scalability.

From a structural perspective, the inclusion of 3,3-dimethylbutanamidomethyl and butanoic acid moieties enhances the compound’s compatibility with non-polar solvents, addressing common challenges in hydrophobic peptide synthesis. This property is particularly sought after in forums discussing "peptide solubility issues" or "SPPS troubleshooting." Additionally, the tert-butyl group offers steric protection, reducing unwanted racemization during elongation steps—a hotspot topic in peptide chemistry publications.

The compound’s CAS No. 2171633-02-4 is often cross-referenced in patent literature for therapeutic peptide development, especially in oncological and metabolic disease research. Its role in synthesizing constrained peptides (e.g., stapled peptides) has gained attention due to their improved proteolytic stability and cell permeability—key search terms like "Fmoc-amino acid for stapled peptides" highlight this niche. Furthermore, its carboxylic acid terminus allows for versatile crosslinking or labeling, catering to proteomics and diagnostic probe design.

Quality control of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}butanoic acid is critical, with analytical techniques such as HPLC and mass spectrometry ensuring ≥95% purity—a metric frequently queried by purchasers. The compound’s storage stability (typically at −20°C) and handling protocols are also common discussion points in research communities, emphasizing its sensitivity to moisture and temperature fluctuations.

In the context of green chemistry, efforts to optimize the synthesis of this derivative using eco-friendly solvents (e.g., 2-methyltetrahydrofuran) have emerged, aligning with trends like "sustainable peptide synthesis." Its low toxicity profile further supports its adoption in biocompatible material development, a trending topic in tissue engineering and drug delivery systems.

To summarize, CAS 2171633-02-4 represents a highly functionalized and versatile tool for modern peptide science, bridging gaps between chemical synthesis and biological applications. Its design addresses persistent challenges in peptide stability and modification, making it a staple in both academic and industrial settings.